Cas no 18549-65-0 (7-Deazapurine)

7-Deazapurine structure
7-Deazapurine structure
Product Name:7-Deazapurine
CAS No:18549-65-0
MF:C6H5N3
MW:119.124000310898
MDL:MFCD04039489
CID:123056
PubChem ID:4154794
Update Time:2025-04-18

7-Deazapurine Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[2,3-d]pyrimidine
    • 7-DEAZAPURINE
    • 5H-Pyrrolo[2,3-d]pyrimidine (8CI)
    • 18549-65-0
    • A812967
    • AKOS022175355
    • SCHEMBL6542208
    • AM20090082
    • DTXSID70400013
    • FT-0637715
    • DB-044567
    • 7-Deazapurine
    • MDL： MFCD04039489
    • Inchi： 1S/C6H5N3/c1-2-8-6-5(1)3-7-4-9-6/h2-4H,1H2
    • InChI Key： NUTIPMCDNFPBQT-UHFFFAOYSA-N
    • SMILES： N1=CCC2=CN=CN=C12

Computed Properties

  • Exact Mass: 119.04800
  • Monoisotopic Mass: 119.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.1A^2
  • XLogP3: -0.4

Experimental Properties

  • Melting Point: 131-132°C
  • PSA: 41.57000
  • LogP: 0.95790

7-Deazapurine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Deazapurine Pricemore >>

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